Ethyl oxazole-2-carboxylate
Overview
Description
Ethyl oxazole-2-carboxylate is a chemical compound with the molecular formula C6H7NO3 . It has a molecular weight of 141.13 . The IUPAC name for this compound is ethyl 1,3-oxazole-2-carboxylate .
Synthesis Analysis
Oxazole derivatives have been synthesized for various purposes due to their wide spectrum of biological activities . The synthesis of oxazoline, a related compound, involves various protocols based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, and alkenes .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7NO3/c1-2-9-6(8)5-7-3-4-10-5/h3-4H,2H2,1H3 . This indicates that the compound has a five-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3, separated by a carbon atom .Chemical Reactions Analysis
The reaction mechanism for oxazoline synthesis from ketones involves a nucleophilic addition at the electrophilic center of the ketones, followed by intramolecular cyclization .Physical and Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Synthesis of Substituted Oxazoles
- Versatile Intermediate for Oxazole Synthesis : Ethyl 2-chlorooxazole-4-carboxylate serves as an intermediate in synthesizing diverse substituted oxazoles, utilizing regiocontrolled halogenation and palladium-catalyzed coupling reactions (Hodgetts & Kershaw, 2002).
- Direct Alkenylation, Benzylation, and Alkylation : Direct and regioselective modifications of ethyl oxazole-4-carboxylate with various halides have been achieved using palladium acetate and cesium carbonate (Verrier, Hoarau, & Marsais, 2009).
- (Hetero)arylation of Ethyl Oxazole-4-Carboxylate : This process allows for the efficient synthesis of (hetero)arylated oxazoles, contributing to the creation of natural products like balsoxin and texaline (Verrier et al., 2008).
Applications in Organic Synthesis
- Photooxygenation of Oxazoles : Oxazoles can act as masked forms of activated carboxylic acids, useful in synthesizing macrolides like recifeiolide and curvularin (Wasserman, Gambale, & Pulwer, 1981).
- Synthesis of Chiral 2-Aminoalkyloxazole-4-Carboxylates : Utilized in N-acylation reactions for producing oxazole esters, contributing to medicinal chemistry (Cox, Prager, & Svensson, 2003).
- Functionalized 1,3-Oxazoline-2-thiones Synthesis : Demonstrates the versatility of ethyl oxazole-4-carboxylate derivatives in organic synthesis under solvent-free conditions (Yavari et al., 2008).
Biomedical Research
- Transthyretin Amyloidogenesis Inhibitors : Oxazoles bearing a C(4) carboxyl group were synthesized and evaluated for inhibiting amyloid fibril formation, indicating potential therapeutic applications (Razavi et al., 2005).
Crystallographic and Spectroscopic Studies
- Structural Analysis : The crystal structure of related compounds like ethyl 2-aminooxazole-5-carboxylate has been determined, providing insights into molecular interactions and properties (Kennedy et al., 2001).
Mechanism of Action
Target of Action
Ethyl oxazole-2-carboxylate is a type of oxazole derivative . Oxazole derivatives are heterocyclic systems that have gained strong interest in recent times due to their increasing importance in the field of medicinal chemistry . .
Mode of Action
It’s known that oxazole derivatives can bind to biological targets based on their chemical diversity . The in situ formed ethoxycarbonyl formonitrile oxide from ethyl-2-chloro-2-(hydroxyimino)acetate was reacted with dipolarophiles under microwave condition to obtain ester-functionalized isoxazoles .
Biochemical Pathways
Oxazole derivatives are known to have significant biological interests .
Pharmacokinetics
It’s known that the compound has high gi absorption and is bbb permeant . The compound has a LogP value of 1.83, indicating its lipophilicity .
Action Environment
It’s known that the compound should be stored in a sealed, dry environment at 2-8°c .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Oxazole derivatives are known to interact with various enzymes, proteins, and other biomolecules, influencing their function and activity
Cellular Effects
Oxazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant properties . These activities suggest that Ethyl oxazole-2-carboxylate may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
Oxazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
ethyl 1,3-oxazole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c1-2-9-6(8)5-7-3-4-10-5/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYQRCIRWXOYCLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00594116 | |
Record name | Ethyl 1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33036-67-8 | |
Record name | Ethyl 1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl oxazole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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